Cas no 103957-83-1 (2H-Pyran-2-one,3-ethyltetrahydro-, (S)- (9CI))

2H-Pyran-2-one,3-ethyltetrahydro-, (S)- (9CI) Properties

Names and Identifiers

• 2H-Pyran-2-one,3-ethyltetrahydro-, (S)- (9CI)
• (3S)-3-Ethyltetrahydro-2H-pyran-2-one
• 2H-Pyran-2-one, 3-ethyltetrahydro-, (S)-
• AKOS006309028
• 103957-83-1
• (3S)-3-ETHYLOXAN-2-ONE
• 2H-Pyran-2-one,3-ethyltetrahydro-,(S)-(9ci)
• +Expand

• InChIKey： MNMHTBMXCUARLR-LURJTMIESA-N
• Inchi： InChI=1S/C7H12O2/c1-2-6-4-3-5-9-7(6)8/h6H,2-5H2,1H3/t6-/m0/s1
• SMILES： CC[C@H]1CCCOC1=O

Computed Properties

• Exact Mass: 128.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.083729621g/mol
• Heavy Atom Count: 9
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3